(E)-N-(2-(dimethylamino)pyrimidin-5-yl)-3-(furan-2-yl)acrylamide

• IUPAC Name: (E)-N-[2-(dimethylamino)pyrimidin-5-yl]-3-(furan-2-yl)prop-2-enamide
• InChI: InChI=1S/C13H14N4O2/c1-17(2)13-14-8-10(9-15-13)16-12(18)6-5-11-4-3-7-19-11/h3-9H,1-2H3,(H,16,18)/b6-5+
• InChI Key: WAYQZEMWWYWJFJ-AATRIKPKSA-N
• Canonical SMILES: CN(C)C1=NC=C(C=N1)NC(=O)C=CC2=CC=CO2
• Isomeric SMILES: CN(C)C1=NC=C(C=N1)NC(=O)/C=C/C2=CC=CO2
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol

Description

(E)-N-(2-(dimethylamino)pyrimidin-5-yl)-3-(furan-2-yl)acrylamide, also known as CFI-400945, is a small molecule inhibitor that has shown potential in the treatment of various types of cancer. This compound has gained significant attention in the scientific community due to its unique structure and mechanism of action.

Scientific Research Applications

Neuropharmacology

(E)-N-(2-(dimethylamino)pyrimidin-5-yl)-3-(furan-2-yl)acrylamide and its derivatives exhibit substantial neuropharmacological potential. Specifically, 3-furan-2-yl-N-p-tolyl-acrylamide, a compound structurally related to (E)-N-(2-(dimethylamino)pyrimidin-5-yl)-3-(furan-2-yl)acrylamide, has been identified as a positive allosteric modulator of α7 nicotinic acetylcholine receptors (nAChRs). These receptors play a crucial role in modulating neuronal pathways linked to anxiety and depression. Research has demonstrated the compound's ability to induce anxiolytic-like activity and reverse anxiogenic effects in mice models, pointing towards potential applications in treating anxiety-related disorders (Targowska-Duda et al., 2019). Additionally, the compound has shown promising results in alleviating neuropathic pain, further highlighting its significance in neuropharmacology (Arias et al., 2020).

Psychiatric Applications

The antidepressant activity of 3-furan-2-yl-N-p-tolyl-acrylamide has been a subject of interest. This compound, as a positive allosteric modulator of α7 nAChRs, exhibits gender-dependent antidepressant effects in mice, without inducing receptor desensitization. This finding opens avenues for exploring such compounds as potential therapeutic medications for depressive states (Targowska-Duda et al., 2014).

Cognitive Enhancement

Studies have indicated the potential of 3-furan-2-yl-N-p-tolyl-acrylamide in enhancing memory processes. The compound has been observed to improve memory acquisition and consolidation in mice models. The chronic treatment with the compound increases ERK1/2 kinase phosphorylation, suggesting its role in memory processes and providing insights into the neuronal mechanisms underlying its promnesic activity (Targowska-Duda et al., 2016).

Antiparkinsonian Activity

Compounds structurally related to (E)-N-(2-(dimethylamino)pyrimidin-5-yl)-3-(furan-2-yl)acrylamide have demonstrated anti-Parkinsonian and neuroprotective potential. For instance, derivatives of 3-alkyl/aryl-8-(furan-2-yl)thiazolo[5,4-e][1,2,4]triazolo[1,5-c]pyrimidine-2(3H)-thiones showed activity against neuroleptic-induced catalepsy and oxidative stress in mice models. These findings underscore the therapeutic promise of such compounds in treating Parkinson's disease (Azam et al., 2010).